Benzo[g]phthalazine

• CAS RN: 260-35-5
• Molecular Formula: C12H8N2
• Molecular Weight: 180.2 g/mol
• IUPAC Name: benzo[g]phthalazine
• InChI: InChI=1S/C12H8N2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-8H
• InChI Key: YMRMWSXLJHDGQT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C3C=NN=CC3=CC2=C1

Description

Synthesis Analysis

Phthalazines and phthalazine hybrids are significant due to their biological activities and pharmacological properties . Researchers have utilized a benzoic acid derivative, a benzoxazin-1-one derivative, and an oxophthalazin-2(1H)-yl) acetohydrazide as precursors to construct a novel series of phthalazinones . These derivatives bear various valuable functional groups and are synthesized via several simple and promising approaches. The antimicrobial activity of the newly synthesized phthalazines has been screened against different microbial strains.

Chemical Reactions Analysis

Benzo[g]phthalazine derivatives exhibit diverse pharmacological and biological activities, including antimicrobial, antidiabetic, analgesic, antitumor, antiepileptic, anti-inflammatory, and vasorelaxant effects. They are also serotonin reuptake inhibitors and considered as anti-depression agents. Furthermore, phthalazines serve as crucial precursors in the synthesis of compounds with interesting pharmacological properties, such as phosphodiesterase inhibitors and blood platelet aggregation inhibitors.